Cas no 1020277-43-3 (6-(Piperidin-4-yl)isoquinoline)

• Product Name: 6-(Piperidin-4-yl)isoquinoline
• CAS No: 1020277-43-3
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 4559334
• Update Time: 2023-08-10

6-(Piperidin-4-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(Piperidin-4-yl)isoquinoline

• Inchi： 1S/C14H16N2/c1-2-14-10-16-8-5-13(14)9-12(1)11-3-6-15-7-4-11/h1-2,5,8-11,15H,3-4,6-7H2
• InChI Key： WKJJFCLGSAPOMH-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC3C=NC=CC=3C=2)CC1

Computed Properties

• Exact Mass: 212.131349g/mol
• Monoisotopic Mass: 212.131349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.29g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines